Cas no 1261723-68-5 (2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde
• CAS No: 1261723-68-5
• MF: C₁₂H₆ClF₂NO
• MW: 253.631948947906
• CID: 4914648
• Update Time: 2025-07-23

2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6ClF2NO/c13-11-5-7(6-17)4-10(16-11)8-2-1-3-9(14)12(8)15/h1-6H
• InChI Key： WLLOADFLIGNSOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(C2C=CC=C(C=2F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde

Introduction to 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde (CAS No. 1261723-68-5)

2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde, identified by the CAS number 1261723-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of isonicotinaldehyde derivatives, which are known for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and biologically active molecules. The structural features of this compound, particularly the presence of a chloro group and a 2,3-difluorophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde involve meticulous chemical processes that highlight the compound's reactivity and utility. The chloro substituent at the 2-position enhances electrophilicity, making the molecule a valuable intermediate in nucleophilic substitution reactions. Meanwhile, the 2,3-difluorophenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets. These features make it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Isonicotinaldehyde derivatives, including 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde, have been extensively studied due to their ability to mimic natural biological intermediates and exhibit diverse pharmacological activities. For instance, modifications in the aromatic ring and substituents can lead to compounds with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms in particular has been shown to enhance metabolic stability and binding affinity towards biological receptors.

One of the most compelling aspects of 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For example, studies have demonstrated its utility in generating derivatives that interact with enzymes such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. The ability to fine-tune the structure of these derivatives allows for the optimization of potency and selectivity.

The impact of fluorine substitution on the electronic properties of aromatic rings is another area where 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde shines. Fluorine atoms are known to exert significant electronic effects through hyperconjugation and induction, which can influence both the reactivity and bioavailability of a molecule. In this context, the 2,3-difluorophenyl group in 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde not only contributes to its stability but also enhances its binding interactions with biological targets. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical evaluation.

Advances in computational chemistry have further facilitated the study of 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde by enabling high-throughput virtual screening and molecular docking studies. These computational approaches allow researchers to predict potential binding modes and interactions between this compound and biological targets with remarkable accuracy. Such simulations have been instrumental in identifying promising lead structures for further development into therapeutic agents. Moreover, machine learning algorithms have been employed to analyze large datasets containing structural information about similar compounds, providing insights into optimal modifications for enhancing biological activity.

The synthetic methodologies employed in producing 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde are also worth mentioning. Traditional organic synthesis techniques such as palladium-catalyzed cross-coupling reactions have been widely used to introduce functional groups at specific positions on the aromatic ring. Additionally, modern techniques like flow chemistry have emerged as powerful tools for achieving scalable and efficient syntheses under controlled conditions. These advancements have not only improved yield but also reduced waste generation, aligning with green chemistry principles.

Recent studies have highlighted the potential applications of 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde in developing treatments for infectious diseases caused by resistant pathogens. The structural motif present in this compound has been shown to interfere with essential bacterial enzymes while maintaining low toxicity towards host cells. This selective toxicity is crucial for designing effective antibiotics that can combat multidrug-resistant bacteria without causing adverse side effects. Furthermore, derivatives of this compound have shown promise as antiviral agents by inhibiting viral polymerases or integrases.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The unique properties imparted by fluorine atoms make them indispensable tools for drug design. In 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde, the combination of chloro and difluoro substituents creates a scaffold that is both reactive and stable under various chemical conditions. This balance has enabled its use as a versatile building block in synthesizing diverse pharmacological entities.

Future directions for research involving 2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde include exploring its potential as an intermediate in synthesizing next-generation therapeutics targeting emerging health challenges such as Alzheimer's disease and other neurodegenerative disorders. The ability to modify its structure allows researchers to fine-tune its pharmacokinetic properties while maintaining high efficacy against disease-causing agents.

In conclusion,2-Chloro-6-(2,3-difluorophenyl)isonicotinaldehyde (CAS No. 1261723-68-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications as an intermediate molecule. Its role in developing novel therapeutic agents underscores its importance within academic research circles as well as industrial drug discovery initiatives aimed at addressing unmet medical needs worldwide.